molecular formula C12H14N4O B7531156 N-[[6-(2-methylimidazol-1-yl)pyridin-3-yl]methyl]acetamide

N-[[6-(2-methylimidazol-1-yl)pyridin-3-yl]methyl]acetamide

Cat. No. B7531156
M. Wt: 230.27 g/mol
InChI Key: BAOOQTRGZFOEOF-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

N-[[6-(2-methylimidazol-1-yl)pyridin-3-yl]methyl]acetamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound is also known as MIAA, and it has been synthesized through various methods.

Mechanism of Action

The mechanism of action of MIAA is not fully understood, but it is believed to act through various pathways, including the inhibition of protein kinase C and the activation of the AMP-activated protein kinase. MIAA has also been shown to modulate the expression of various genes involved in cell growth, apoptosis, and inflammation.
Biochemical and Physiological Effects:
MIAA has been shown to have various biochemical and physiological effects, including the inhibition of cancer cell growth, improvement of cognitive function, reduction of inflammation, and improvement of blood flow. MIAA has also been shown to modulate the expression of various genes involved in cell growth, apoptosis, and inflammation.

Advantages and Limitations for Lab Experiments

MIAA has several advantages for lab experiments, including its stability, solubility, and low toxicity. However, MIAA also has some limitations, including its high cost and limited availability.

Future Directions

There are several future directions for research on MIAA, including the optimization of its synthesis method, the identification of its molecular targets, and the development of more potent analogs. MIAA also has potential applications in other fields, including infectious diseases and metabolic disorders, which warrant further investigation.
Conclusion:
In conclusion, N-[[6-(2-methylimidazol-1-yl)pyridin-3-yl]methyl]acetamide is a chemical compound that has potential applications in various fields. Its synthesis method has been optimized to obtain high yields, and its scientific research applications have been extensively studied. MIAA has several advantages for lab experiments, including its stability, solubility, and low toxicity. However, MIAA also has some limitations, including its high cost and limited availability. There are several future directions for research on MIAA, including the optimization of its synthesis method, the identification of its molecular targets, and the development of more potent analogs.

Synthesis Methods

MIAA can be synthesized through various methods, including the reaction of 2-methylimidazole with 3-bromomethylpyridine followed by the reaction with acetic anhydride. Another method involves the reaction of 2-methylimidazole with 3-chloromethylpyridine followed by the reaction with sodium acetate and acetic anhydride. These methods have been optimized to obtain high yields of MIAA.

Scientific Research Applications

MIAA has been extensively studied for its potential applications in various fields, including cancer research, neurological disorders, and cardiovascular diseases. In cancer research, MIAA has been shown to inhibit the growth of cancer cells by inducing apoptosis and inhibiting angiogenesis. In neurological disorders, MIAA has been shown to improve cognitive function and reduce inflammation. In cardiovascular diseases, MIAA has been shown to have vasodilatory effects and improve blood flow.

properties

IUPAC Name

N-[[6-(2-methylimidazol-1-yl)pyridin-3-yl]methyl]acetamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C12H14N4O/c1-9-13-5-6-16(9)12-4-3-11(8-15-12)7-14-10(2)17/h3-6,8H,7H2,1-2H3,(H,14,17)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

BAOOQTRGZFOEOF-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1=NC=CN1C2=NC=C(C=C2)CNC(=O)C
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C12H14N4O
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

230.27 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.